Cas no 31557-89-8 (Acetamide, 2-cyano-N-(4-phenyl-2-thiazolyl)-)

• Product Name: Acetamide, 2-cyano-N-(4-phenyl-2-thiazolyl)-
• CAS No: 31557-89-8
• MF: C₁₂H₉N₃OS
• MW: 243.284360647202
• MDL: MFCD02251253
• CID: 4459986
• PubChem ID: 4443578
• Update Time: 2025-05-26

Acetamide, 2-cyano-N-(4-phenyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-(4-phenyl-2-thiazolyl)-
• IVK/9098685
• Oprea1_505254
• 2-cyano-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• 2-cyano-N-(4-phenyl-1,3-thiazol-2-yl)ethanamide
• 2-cyano-N-(4-phenyl-2-thiazolyl)acetamide
• 2-cyano-N-(4-phenylthiazol-2-yl)acetamide
• VS-05804
• DTXSID10403361
• ALBB-008566
• BBL017047
• SCHEMBL21484713
• DTXCID80354215
• MFCD02251253
• STK439809
• H24812
• 31557-89-8
• AKOS003288013

• MDL： MFCD02251253
• Inchi： 1S/C12H9N3OS/c13-7-6-11(16)15-12-14-10(8-17-12)9-4-2-1-3-5-9/h1-5,8H,6H2,(H,14,15,16)
• InChI Key： UBFLHMNQIQMLKX-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=CS1)(=O)CC#N

Computed Properties

• Exact Mass: 243.04663309Da
• Monoisotopic Mass: 243.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3

Acetamide, 2-cyano-N-(4-phenyl-2-thiazolyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Acetamide, 2-cyano-N-(4-phenyl-2-thiazolyl)-

Acetamide, 2-cyano-N-(4-phenyl-2-thiazolyl)-: A Comprehensive Overview in Modern Chemical Biology

Acetamide, 2-cyano-N-(4-phenyl-2-thiazolyl)-, identified by its CAS number 31557-89-8, is a compound of significant interest in the field of chemical biology. This heterocyclic amide derivative has garnered attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The compound's molecular framework, featuring a cyano group and a phenyl-thiazole moiety, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>name long tail keyword “Acetamide, 2-cyano-N-(4-phenyl-2-thiazolyl)-” encapsulates the essential functional groups and substituents that define its chemical identity. The presence of the cyano group (-CN) contributes to the compound's reactivity, enabling various synthetic transformations that can be exploited in medicinal chemistry. Meanwhile, the phenyl-thiazole ring system is known for its broad spectrum of biological activities, making it a valuable component in the design of bioactive molecules.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in modulating various biological pathways. The< strong>4-phenyl-2-thiazolyl moiety in Acetamide, 2-cyano-N-(4-phenyl-2-thiazolyl)-, specifically, has been explored for its potential role in inhibiting enzymes and receptors involved in inflammatory responses and cancer progression. Studies have highlighted its ability to interact with biological targets in a manner that suggests therapeutic utility.

One of the most compelling aspects of this compound is its structural flexibility, which allows for the synthesis of analogues with tailored properties. Researchers have leveraged this flexibility to develop derivatives that exhibit enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications to the phenyl ring or the thiazole core have been shown to modulate the compound's pharmacokinetic profile, improving its suitability for clinical applications.

The< strong>CAS number 31557-89-8 serves as a unique identifier for this compound, facilitating accurate documentation and retrieval of research data. This standardized nomenclature is crucial in ensuring consistency across scientific literature and databases, thereby aiding researchers in their quest for new therapeutic agents. The compound's entry in chemical databases provides access to a wealth of information, including spectroscopic data, synthesis protocols, and toxicological assessments.

Advances in computational chemistry have further propelled the study of Acetamide, 2-cyano-N-(4-phenyl-2-thiazolyl)-. Molecular modeling techniques allow researchers to predict the compound's behavior in complex biological systems with remarkable accuracy. These predictions are invaluable in guiding experimental design and optimizing drug candidates for efficacy and safety. By integrating computational methods with traditional wet chemistry approaches, scientists can accelerate the discovery process significantly.

The< strong>pharmacological potential of this compound is underscored by its interaction with key cellular pathways. Research indicates that it may interfere with signaling cascades involved in cell proliferation and apoptosis, offering a potential mechanism of action against diseases such as cancer. Additionally, its ability to modulate inflammatory responses suggests that it could be beneficial in treating conditions like rheumatoid arthritis or inflammatory bowel disease.

In conclusion, Acetamide, 2-cyano-N-(4-phenyl-2-thiazolyl)- represents a promising candidate for further exploration in chemical biology and drug development. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications for this compound and its derivatives, its significance in addressing global health challenges is likely to grow.